Cas no 68970-51-4 (tert-butyl 2-amino-2-cyanoacetate)

Tert-Butyl 2-Amino-2-Cyanoacetate is a versatile synthetic intermediate widely used in organic and medicinal chemistry. This compound features a tert-butyl ester group, which enhances stability and solubility in organic solvents, facilitating handling and purification. The presence of both amino and cyano functional groups makes it a valuable building block for the synthesis of heterocycles, such as pyrimidines and triazines, as well as for peptide modifications. Its reactivity allows for selective transformations, including nucleophilic substitutions and cyclization reactions. The tert-butyl protection also provides mild deprotection conditions, enabling controlled release of the active moiety. This compound is particularly useful in pharmaceutical research for developing bioactive molecules and prodrugs.

tert-butyl 2-amino-2-cyanoacetate structure

68970-51-4 structure

Product Name:tert-butyl 2-amino-2-cyanoacetate

CAS No:68970-51-4

MF:C₇H₁₂N₂O₂

MW:156.182381629944

CID:3341865

PubChem ID:12466628

Update Time:2025-07-02

tert-butyl 2-amino-2-cyanoacetate Chemical and Physical Properties

Names and Identifiers

- ACETIC ACID, AMINOCYANO-, 1,1-DIMETHYLETHYL ESTER
- tert-butyl 2-amino-2-cyanoacetate
- JHQVNOCQCUQVLR-UHFFFAOYSA-N
- 68970-51-4
- TCA97051
- tert-butyl2-amino-2-cyanoacetate
- EN300-1694085
- 969-347-1
- DB-022701
- SCHEMBL1393426
- boc-aminoacetonitrile
- Inchi： 1S/C7H12N2O2/c1-7(2,3)11-6(10)5(9)4-8/h5H,9H2,1-3H3
- InChI Key： JHQVNOCQCUQVLR-UHFFFAOYSA-N
- SMILES： O(C(C(C#N)N)=O)C(C)(C)C

Computed Properties

Exact Mass: 156.089877630Da
Monoisotopic Mass: 156.089877630Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 196
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 76.1Å²

tert-butyl 2-amino-2-cyanoacetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1694085-0.05g	tert-butyl 2-amino-2-cyanoacetate	68970-51-4	95%	0.05g	$315.0	2023-09-20
Enamine	EN300-1694085-0.1g	tert-butyl 2-amino-2-cyanoacetate	68970-51-4	95%	0.1g	$470.0	2023-09-20
Enamine	EN300-1694085-0.25g	tert-butyl 2-amino-2-cyanoacetate	68970-51-4	95%	0.25g	$672.0	2023-09-20
Enamine	EN300-1694085-0.5g	tert-butyl 2-amino-2-cyanoacetate	68970-51-4	95%	0.5g	$1058.0	2023-09-20
Enamine	EN300-1694085-1.0g	tert-butyl 2-amino-2-cyanoacetate	68970-51-4	95%	1g	$1357.0	2023-06-04
Enamine	EN300-1694085-2.5g	tert-butyl 2-amino-2-cyanoacetate	68970-51-4	95%	2.5g	$2660.0	2023-09-20
Enamine	EN300-1694085-5.0g	tert-butyl 2-amino-2-cyanoacetate	68970-51-4	95%	5g	$3935.0	2023-06-04
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1PlusChem	1P01DX27-50mg	TERT-BUTYL 2-AMINO-2-CYANOACETATE	68970-51-4	95%	50mg	$452.00	2024-04-22
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